N'-{[2-(4-bromo-2-chlorophenoxy)acetyl]oxy}-3-pyridinecarboximidamide

• IUPAC Name: [(Z)-[amino(pyridin-3-yl)methylidene]amino] 2-(4-bromo-2-chlorophenoxy)acetate
• InChI: InChI=1S/C14H11BrClN3O3/c15-10-3-4-12(11(16)6-10)21-8-13(20)22-19-14(17)9-2-1-5-18-7-9/h1-7H,8H2,(H2,17,19)
• InChI Key: GSNIOOJEJXLUAP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C(=NOC(=O)COC2=C(C=C(C=C2)Br)Cl)N
• Isomeric SMILES: C1=CC(=CN=C1)/C(=N/OC(=O)COC2=C(C=C(C=C2)Br)Cl)/N
• Molecular Formula: C14H11BrClN3O3
• Molecular Weight: 384.61 g/mol

Description

N'-{[2-(4-bromo-2-chlorophenoxy)acetyl]oxy}-3-pyridinecarboximidamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is commonly referred to as BCA, and its synthesis method involves the reaction of 4-bromo-2-chlorophenol with 2-(pyridin-3-yl)acetic acid, followed by the addition of N,N'-carbonyldiimidazole. In

Mechanism of Action

The mechanism of action of BCA is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways involved in inflammation and cancer progression. BCA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. BCA has also been shown to inhibit the activity of the nuclear factor-kappa B (NF-κB) signaling pathway, which plays a key role in inflammation and cancer progression.
Biochemical and Physiological Effects:
BCA has been shown to have a range of biochemical and physiological effects. BCA has been shown to inhibit the production of inflammatory cytokines and chemokines, reduce the expression of adhesion molecules, and inhibit the migration of immune cells to sites of inflammation. BCA has also been shown to induce cell cycle arrest and apoptosis in cancer cells, inhibit angiogenesis, and reduce tumor growth in animal models.

Advantages and Limitations for Lab Experiments

BCA has several advantages for laboratory experiments. BCA is a relatively stable compound and can be easily synthesized using standard laboratory equipment. BCA has also been shown to have low toxicity and is well-tolerated in animal models. However, the limited solubility of BCA in water can make it difficult to administer in vivo, and its mechanism of action is not fully understood, which can make it challenging to interpret results.

Future Directions

There are several future directions for research on BCA. One area of research is the development of more potent and selective BCA analogs that can target specific enzymes and signaling pathways involved in inflammation and cancer progression. Another area of research is the investigation of BCA as a potential treatment for neurodegenerative diseases. Additionally, the development of novel drug delivery systems that can improve the solubility and bioavailability of BCA may also be an area of future research.

Synthesis Methods

The synthesis of BCA involves the reaction of 4-bromo-2-chlorophenol with 2-(pyridin-3-yl)acetic acid in the presence of a base such as triethylamine. The resulting intermediate is then treated with N,N'-carbonyldiimidazole to form BCA. The synthesis of BCA is relatively straightforward and can be carried out using standard laboratory equipment.

Scientific Research Applications

BCA has been the subject of extensive scientific research due to its potential therapeutic applications. BCA has been shown to have anti-inflammatory and anti-cancer properties and has been investigated as a potential treatment for various diseases, including cancer, arthritis, and asthma. BCA has also been shown to have neuroprotective effects and has been investigated as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.